Cas no 138787-23-2 (1H-Pyrazole-3-carboxamide, 5-methyl-4-nitro-N-pentyl-)
138787-23-2 structure
Product Name:1H-Pyrazole-3-carboxamide, 5-methyl-4-nitro-N-pentyl-
CAS No:138787-23-2
MF:C10H16N4O3
MW:240.259041786194
CID:1266038
Update Time:2024-08-04
1H-Pyrazole-3-carboxamide, 5-methyl-4-nitro-N-pentyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3-carboxamide, 5-methyl-4-nitro-N-pentyl-
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- Inchi: 1S/C10H16N4O3/c1-3-4-5-6-11-10(15)8-9(14(16)17)7(2)12-13-8/h3-6H2,1-2H3,(H,11,15)(H,12,13)
- InChI Key: XTIPOIYVSXBELS-UHFFFAOYSA-N
- SMILES: N1C(C)=C([N+]([O-])=O)C(C(NCCCCC)=O)=N1
Computed Properties
- Exact Mass: 240.12238
Experimental Properties
- Density: 1.229±0.06 g/cm3(Predicted)
- Boiling Point: 430.4±45.0 °C(Predicted)
- PSA: 100.92
- pka: 8.14±0.50(Predicted)
1H-Pyrazole-3-carboxamide, 5-methyl-4-nitro-N-pentyl- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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